Cas no 1214391-47-5 (1-bromo-3-(chloromethyl)-5-(trifluoromethyl)benzene)

• Product Name: 1-bromo-3-(chloromethyl)-5-(trifluoromethyl)benzene
• CAS No: 1214391-47-5
• MF: C₈H₅BrClF₃
• MW: 273.477511167526
• MDL: MFCD13185418
• CID: 2854263
• PubChem ID: 72211832
• Update Time: 2025-09-25

1-bromo-3-(chloromethyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(chloromethyl)-5-(trifluoromethyl)-
• 1-bromo-3-(chloromethyl)-5-(trifluoromethyl)benzene

• MDL： MFCD13185418
• Inchi： 1S/C8H5BrClF3/c9-7-2-5(4-10)1-6(3-7)8(11,12)13/h1-3H,4H2
• InChI Key： RIKMQEIXYSDWHD-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C(F)(F)F)=CC(CCl)=C1

Additional information on 1-bromo-3-(chloromethyl)-5-(trifluoromethyl)benzene

Introduction to 1-Bromo-3-(Chloromethyl)-5-(Trifluoromethyl)benzene (CAS No. 1214391-47-5)

1-Bromo-3-(Chloromethyl)-5-(Trifluoromethyl)benzene, with the CAS number 1214391-47-5, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a chloromethyl group, and a trifluoromethyl group attached to a benzene ring. These functional groups endow the compound with a range of chemical properties that make it valuable for various applications.

The molecular formula of 1-Bromo-3-(Chloromethyl)-5-(Trifluoromethyl)benzene is C₉H₆BrClF₃, and its molecular weight is approximately 268.00 g/mol. The compound's physical properties include a boiling point of around 200°C and a melting point of about 50°C. It is generally insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These properties make it suitable for use in various chemical reactions and processes.

In the realm of chemical synthesis, 1-Bromo-3-(Chloromethyl)-5-(Trifluoromethyl)benzene serves as an important building block for the preparation of more complex molecules. The bromine atom can be readily substituted in various coupling reactions, such as Suzuki-Miyaura coupling and Heck coupling, to introduce different functional groups or aromatic rings. The chloromethyl group can be functionalized through nucleophilic substitution reactions, allowing for the introduction of amino, hydroxyl, or other functional groups. The trifluoromethyl group, known for its electron-withdrawing properties, can enhance the stability and reactivity of the resulting compounds.

1-Bromo-3-(Chloromethyl)-5-(Trifluoromethyl)benzene has also found applications in pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of new drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize inhibitors of specific enzymes involved in cancer progression and neurodegenerative disorders. The trifluoromethyl group has been shown to improve the metabolic stability and pharmacokinetic properties of these inhibitors, making them more effective therapeutic agents.

In addition to its role in drug discovery, 1-Bromo-3-(Chloromethyl)-5-(Trifluoromethyl)benzene has been investigated for its potential in agrochemical applications. Its unique combination of functional groups makes it suitable for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. Studies have demonstrated that compounds derived from this intermediate exhibit improved selectivity and reduced toxicity compared to traditional agrochemicals.

The safety and handling of 1-Bromo-3-(Chloromethyl)-5-(Trifluoromethyl)benzene are important considerations for researchers working with this compound. It is recommended to handle it under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. The compound should be stored in a cool, dry place away from incompatible materials to ensure its stability and prevent degradation.

In conclusion, 1-Bromo-3-(Chloromethyl)-5-(Trifluoromethyl)benzene (CAS No. 1214391-47-5) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique molecular structure provides a versatile platform for the creation of novel compounds with diverse functionalities and improved properties. Ongoing research continues to uncover new uses and potential benefits of this compound, solidifying its importance in the scientific community.